Cas no 204123-86-4 (4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol)

• Product Name: 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol
• CAS No: 204123-86-4
• MF: C₂₁H₁₇ClO₃
• MW: 352.810885190964
• CID: 5163165
• Update Time: 2025-05-30

4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[chloro(4-methoxyphenyl)ethenylidene]bis- (9CI)
• 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol

• Inchi： 1S/C21H17ClO3/c1-25-19-12-6-16(7-13-19)21(22)20(14-2-8-17(23)9-3-14)15-4-10-18(24)11-5-15/h2-13,23-24H,1H3
• InChI Key： KUIIVJFWKJNNGP-UHFFFAOYSA-N
• SMILES： C(/C1=CC=C(O)C=C1)(\C1=CC=C(O)C=C1)=C(\Cl)/C1=CC=C(OC)C=C1

Additional information on 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol

Introduction to 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol (CAS No. 204123-86-4)

4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol, identified by the Chemical Abstracts Service Number (CAS No.) 204123-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bishydroxybenzophenone derivative exhibits a unique structural configuration featuring chloro and methoxy substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol consists of two hydroxy-substituted benzophenone units linked by an ethenylidene bridge, with chloro and methoxy groups strategically positioned on the aromatic rings. This arrangement imparts a balance of reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of electron-withdrawing chloro groups enhances electrophilic aromatic substitution reactions, while the methoxy groups provide resonance stabilization and influence the compound's solubility profile.

In recent years, 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol has been explored for its potential in pharmaceutical applications, particularly as a precursor in the synthesis of advanced drug molecules. Researchers have demonstrated its utility in constructing complex heterocyclic frameworks through palladium-catalyzed cross-coupling reactions, which are pivotal in modern medicinal chemistry. The compound's ability to undergo selective functionalization has opened avenues for developing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol is its role in the development of organic electronic materials. Its rigid aromatic backbone and conjugated system make it an excellent candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Recent studies have highlighted its efficacy as a hole-transporting material due to its high charge carrier mobility and thermal stability. The incorporation of chloro and methoxy groups further fine-tunes its electronic properties, enabling precise control over device performance.

The synthesis of 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol typically involves multi-step organic transformations starting from commercially available phenols and chlorinated precursors. Advanced catalytic methods, such as transition-metal-catalyzed C-H activation and directed ortho-metalation (DoM), have been employed to streamline the synthetic route. These methodologies not only improve yield but also reduce waste, aligning with green chemistry principles. The optimization of reaction conditions has enabled scalable production, making the compound more accessible for industrial applications.

From a biological perspective, 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol has shown promise in preclinical studies as a modulator of enzyme activity. Its structural motifs are reminiscent of natural products known for their bioactivity, suggesting potential therapeutic utility. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes implicated in inflammatory diseases. The chloro and methoxy substituents play a crucial role in modulating binding affinity to biological targets, underscoring the importance of structural diversity in drug discovery.

The compound's photophysical properties have also been extensively studied. Its high fluorescence quantum yield makes it suitable for use as a fluorescent probe in cellular imaging applications. Researchers have leveraged its sensitivity to environmental stimuli to develop biosensors capable of detecting specific analytes with high precision. The combination of its chemical versatility and optical characteristics positions 4,4'-Chloro(4-methoxyphenyl)ethenylidenebis-phenol as a multifunctional platform for both material science and biomedical research.

In conclusion, 4 , 4 '- Chloro ( 4 - methoxy phenyl ) ethenylidene bis - phenol ( CAS No . 204123 - 86 - 4 ) represents a fascinating compound with broad applicability across multiple scientific domains . Its unique structural features , coupled with recent advancements in synthetic methodologies , have unlocked new possibilities for pharmaceutical development , advanced materials , and biotechnological innovations . As research continues to uncover its full potential , this bishydroxybenzophenone derivative is poised to make significant contributions to science and technology .